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Introduction

Alpha spectrometry is a critical analytical technique for the identification and quantification of
alpha-emitting radionuclides. Accurate energy and efficiency calibration of the alpha detector is
paramount for achieving reliable results. While various alpha sources are available for
calibration, the use of Polonium-216 (P0-216) presents a unique case. This application note
details the methodology for calibrating alpha detectors using Po-216, addressing the
challenges posed by its short half-life and providing a practical protocol for researchers,
scientists, and drug development professionals.

The Challenge of a Pure Polonium-216 Source

Polonium-216 is an alpha-emitting isotope with a principal alpha energy of 6.906 MeV.[1][2][3]
However, its extremely short half-life of approximately 0.145 seconds makes the production
and use of a pure P0o-216 calibration source impractical.[1][3][4][5] The nuclide decays too
rapidly to be handled and measured as a standalone standard.

The Solution: Secular Equilibrium in the Thorium-232
Decay Chain

The practical approach to utilizing Po-216 for alpha detector calibration is to use a source
where it is in secular equilibrium with a long-lived parent nuclide. Po-216 is a member of the
Thorium-232 (Th-232) natural decay series.[6][7][8] Thorium-232 has a very long half-life of
1.405 x 10%° years.[9][10] In a sealed, sufficiently old Th-232 source (aged for at least 40
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years), the decay rates of the short-lived daughter products, including Po-216, become equal to
the decay rate of the Th-232 parent.[6][11] This state, known as secular equilibrium, provides a
constant and predictable source of Po-216 alpha patrticles, as well as other alpha and beta
emitters from the decay chain.[7][11]

Using a Th-232 source for calibration offers the advantage of multiple alpha peaks spanning a
wide energy range, allowing for a multi-point energy calibration from a single spectrum.

Alpha Emitters in the Thorium-232 Decay Chain

A Th-232 source in secular equilibrium will exhibit a complex alpha spectrum containing
emissions from several daughter products. It is essential to identify these peaks to perform an
accurate calibration. The primary alpha-emitting radionuclides and their energies in the Th-232
decay chain are summarized in the table below.

Emission Probability

Radionuclide Half-Life Alpha Energy (MeV) %)
Thorium-232 (232Th) 1.405 x 10%° years 4.012 77
3.954 23

Thorium-228 (228Th) 1.913 years 5.423 72.2
5.340 27.2

Radium-224 (2*Ra) 3.66 days 5.685 94.9
5.449 51

Radon-220 (2°Rn) 55.6 seconds 6.288 99.9
Polonium-216 (2*Po) 0.145 seconds 6.778 99.9
Bismuth-212 (212Bi) 60.55 minutes 6.090 10.7
6.051 24.9

Polonium-212 (212Po) 0.299 microseconds 8.785 100

Note: The table presents the most prominent alpha emissions. Minor emissions with low
probabilities are not included for clarity. Bismuth-212 primarily undergoes beta decay, but has a
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small alpha branch. Polonium-212 is a result of this beta decay branch.

Experimental Protocol: Alpha Detector Calibration

with a Thorium-232 Source
Objective

To perform an energy calibration of an alpha spectrometer using a Thorium-232 source in
secular equilibrium, utilizing the alpha emission of Polonium-216 and other daughter products.

Materials

e Alpha Spectrometer System (silicon detector, vacuum chamber, preamplifier, amplifier, multi-
channel analyzer - MCA)

¢ NIST-traceable Thorium-232 electroplated disc source[12]
e Vacuum pump

o Data acquisition and analysis software

Procedure

o System Setup and Checks:
o Ensure all components of the alpha spectrometer are correctly connected.

o Perform electronic checks using a pulse generator to verify the functionality of the
preamplifier, amplifier, and MCA.[13]

e Background Measurement:
o Place a clean, empty sample holder in the vacuum chamber.

o Evacuate the chamber to the recommended operating pressure (typically < 50 mTorr) to
minimize energy loss of alpha particles in the air.[14]

o Acquire a background spectrum for a sufficiently long time to identify any intrinsic
contamination of the detector or chamber. This background will be subtracted from the
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calibration source measurement.

Source Placement:

o Carefully place the Thorium-232 calibration source in the sample holder, ensuring a fixed
and reproducible geometry (distance and alignment) with respect to the detector. The
active surface of the source should face the detector.

o Close and evacuate the vacuum chamber to the same pressure as the background
measurement.

Data Acquisition:

o Set the data acquisition parameters on the MCA. The energy range should be set to
acquire peaks up to at least 9 MeV to include the high-energy alpha from Polonium-212.

o Acquire the alpha spectrum for a duration sufficient to obtain well-defined peaks with good
statistical significance (low uncertainty in the peak centroid).

Spectrum Analysis and Peak Identification:

o Using the analysis software, identify the centroids (channel number) of the various alpha
peaks corresponding to the nuclides listed in the data table. The prominent, well-separated
peaks are ideal for calibration.

o The spectrum will show distinct peaks for 232Th, 228Th, 24Ra, 2°Rn, 21Po, and 212Po. The
212Bj peaks may appear as a broader structure due to their proximity.

Energy Calibration:

o Create a calibration curve by plotting the known alpha energies (in MeV) against the
corresponding peak centroid channel numbers.

o Perform a linear regression on the data points to obtain a calibration equation of the form:
Energy (MeV) = m * Channel + c, where m is the slope (energy per channel) and c is the
y-intercept.

o A good calibration should have a high coefficient of determination (R? > 0.999).
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« Efficiency Calibration (Optional):

o If the activity of the Th-232 source is known, a detection efficiency calibration can also be
performed.

o For each identified peak, calculate the detection efficiency (g) using the formula: € = (Net
Counts / Acquisition Time) / (Source Activity * Emission Probability).

o The efficiency will vary with energy and is also dependent on the source-detector
geometry.

Data Presentation

The following table summarizes the key radionuclides and their primary alpha energies from a
Thorium-232 source, which are used for the multi-point energy calibration.

Isotope Alpha Energy (MeV)
232Th 4.012
228Th 5.423
24Ra 5.685
220Rn 6.288
216pg 6.778
212Pg 8.785
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Caption: Thorium-232 decay chain highlighting Polonium-216.
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Caption: Experimental workflow for alpha detector calibration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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